Cas no 866016-67-3 (3-(4-fluorobenzoyl)-1-(3-fluorophenyl)methyl-1,4-dihydroquinolin-4-one)

• Product Name: 3-(4-fluorobenzoyl)-1-(3-fluorophenyl)methyl-1,4-dihydroquinolin-4-one
• CAS No: 866016-67-3
• MF: C₂₃H₁₅F₂NO₂
• MW: 375.36751294136
• CID: 5860139
• PubChem ID: 2134971
• Update Time: 2025-05-27

3-(4-fluorobenzoyl)-1-(3-fluorophenyl)methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinolinone, 3-(4-fluorobenzoyl)-1-[(3-fluorophenyl)methyl]-
• CCG-29704
• F1602-0063
• AKOS001818873
• 3-(4-fluorobenzoyl)-1-[(3-fluorophenyl)methyl]-1,4-dihydroquinolin-4-one
• 866016-67-3
• 3-(4-fluorobenzoyl)-1-[(3-fluorophenyl)methyl]quinolin-4-one
• 3-(4-fluorobenzoyl)-1-(3-fluorobenzyl)quinolin-4(1H)-one
• 3-(4-fluorobenzoyl)-1-(3-fluorophenyl)methyl-1,4-dihydroquinolin-4-one

• Inchi： 1S/C23H15F2NO2/c24-17-10-8-16(9-11-17)22(27)20-14-26(13-15-4-3-5-18(25)12-15)21-7-2-1-6-19(21)23(20)28/h1-12,14H,13H2
• InChI Key： LDHMJUOBNRTTJO-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(F)=C2)C2=C(C=CC=C2)C(=O)C(C(=O)C2=CC=C(F)C=C2)=C1

Computed Properties

• Exact Mass: 375.10708505g/mol
• Monoisotopic Mass: 375.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Density: 1.346±0.06 g/cm3(Predicted)
• Boiling Point: 509.7±50.0 °C(Predicted)
• pka: 0.35±0.70(Predicted)

Additional information on 3-(4-fluorobenzoyl)-1-(3-fluorophenyl)methyl-1,4-dihydroquinolin-4-one

Comprehensive Overview of 3-(4-Fluorobenzoyl)-1-(3-Fluorophenyl)methyl-1,4-Dihydroquinolin-4-One (CAS No. 866016-67-3)

The compound 3-(4-fluorobenzoyl)-1-(3-fluorophenyl)methyl-1,4-dihydroquinolin-4-one (CAS No. 866016-67-3) is a fluorinated quinolinone derivative that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique structure, featuring fluorobenzoyl and fluorophenyl substituents, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or bioactive scaffold, aligning with current trends in targeted therapy development.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. This compound’s dihydroquinolin-4-one core is a privileged structure in medicinal chemistry, often associated with anti-inflammatory, antimicrobial, and anticancer properties. Users frequently search for terms like "fluorinated quinolinone derivatives" or "CAS 866016-67-3 applications," reflecting growing curiosity about its mechanistic insights and synthetic pathways. Its dual fluorine substitution also aligns with the "fluorine in drug design" trend, a hot topic in modern pharmacology.

The synthesis of 3-(4-fluorobenzoyl)-1-(3-fluorophenyl)methyl-1,4-dihydroquinolin-4-one typically involves multi-step organic reactions, including Friedel-Crafts acylation and nucleophilic substitution. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for characterizing its purity and structure. Industry professionals often inquire about "scale-up synthesis of CAS 866016-67-3" or "patents related to fluorinated quinolinones," highlighting its commercial relevance.

From a regulatory perspective, this compound is not classified as hazardous, making it accessible for research purposes. However, proper handling protocols are recommended due to its structural complexity. Environmental and green chemistry considerations are also rising in searches, with users exploring "sustainable synthesis of fluorinated heterocycles." This aligns with global efforts to reduce the ecological footprint of chemical production.

In summary, 3-(4-fluorobenzoyl)-1-(3-fluorophenyl)methyl-1,4-dihydroquinolin-4-one represents a versatile and scientifically valuable compound. Its intersection with drug discovery, material science, and green chemistry ensures continued interest and innovation. For researchers, staying updated on its structure-activity relationships and industrial applications is essential to leverage its full potential.